Cas no 1909318-97-3 (5-bromo-3-methyl-2-(1H-pyrazol-1-yl)pyridine hydrochloride)

• Product Name: 5-bromo-3-methyl-2-(1H-pyrazol-1-yl)pyridine hydrochloride
• CAS No: 1909318-97-3
• MF: C₉H₉BrClN₃
• MW: 274.544859647751
• MDL: MFCD29060525
• CID: 4628997
• PubChem ID: 121553575
• Update Time: 2025-10-29

5-bromo-3-methyl-2-(1H-pyrazol-1-yl)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-methyl-2-(1H-pyrazol-1-yl)pyridine hydrochloride
• 5-bromo-3-methyl-2-pyrazol-1-ylpyridine;hydrochloride
• Z2350903965

• MDL： MFCD29060525
• Inchi： 1S/C9H8BrN3.ClH/c1-7-5-8(10)6-11-9(7)13-4-2-3-12-13;/h2-6H,1H3;1H
• InChI Key： BHOTWXNXOGAGER-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C)=C1)N1C=CC=N1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 176
• Topological Polar Surface Area: 30.7

Additional information on 5-bromo-3-methyl-2-(1H-pyrazol-1-yl)pyridine hydrochloride

5-Bromo-3-methyl-2-(1H-pyrazol-1-yl)pyridine Hydrochloride (CAS No. 1909318-97-3): A Comprehensive Overview

5-Bromo-3-methyl-2-(1H-pyrazol-1-yl)pyridine hydrochloride (CAS No. 1909318-97-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound, featuring a pyridine core substituted with a bromo group, a methyl group, and a pyrazole moiety, is widely utilized in the synthesis of bioactive molecules. Its unique structural attributes make it a valuable intermediate in drug discovery and material science applications.

The compound's molecular formula is C₉H₉BrN₃·HCl, and it exhibits a molecular weight of approximately 275.55 g/mol. The presence of the 5-bromo-3-methyl-2-(1H-pyrazol-1-yl)pyridine scaffold contributes to its versatility in cross-coupling reactions, which are pivotal in modern organic synthesis. Researchers often explore its reactivity in Suzuki-Miyaura and Buchwald-Hartwig couplings, making it a hotspot in medicinal chemistry and catalysis studies.

In recent years, the demand for 5-bromo-3-methyl-2-(1H-pyrazol-1-yl)pyridine hydrochloride has surged due to its role in developing kinase inhibitors and antimicrobial agents. With the growing focus on targeted therapies and personalized medicine, this compound has become a key building block for designing novel therapeutics. Its pyridine-pyrazole hybrid structure is particularly attractive for modulating protein-ligand interactions, a critical aspect in drug design.

From an industrial perspective, CAS No. 1909318-97-3 is synthesized through multi-step organic reactions, often involving halogenation and condensation steps. The hydrochloride salt form enhances its solubility, facilitating its use in aqueous reaction systems. Quality control measures, such as HPLC and NMR spectroscopy, ensure high purity levels, which are essential for research and commercial applications.

The compound's relevance extends to agrochemical innovation, where it serves as a precursor for crop protection agents. With increasing global emphasis on sustainable agriculture, researchers are investigating its derivatives for their potential in pest and disease management. This aligns with the broader trend of developing eco-friendly alternatives to traditional agrochemicals.

In the context of market dynamics, 5-bromo-3-methyl-2-(1H-pyrazol-1-yl)pyridine hydrochloride is supplied by specialized chemical manufacturers catering to the pharmaceutical and agrochemical sectors. Pricing trends reflect its niche application scope, with bulk purchases often negotiated for large-scale synthesis projects. Regulatory compliance, including REACH and GMP standards, governs its production and distribution.

Future research directions for CAS No. 1909318-97-3 may explore its utility in material science, particularly in designing organic semiconductors and coordination polymers. The compound's ability to form stable complexes with transition metals opens avenues for applications in catalysis and sensor technology. Such interdisciplinary potential underscores its importance in advancing scientific innovation.

For researchers and industry professionals seeking detailed technical data, specifications for 5-bromo-3-methyl-2-(1H-pyrazol-1-yl)pyridine hydrochloride typically include melting point ranges, solubility profiles, and spectroscopic characteristics. Safety data sheets provide handling guidelines, emphasizing standard laboratory precautions for organic compounds. Proper storage conditions, typically in cool, dry environments, ensure long-term stability.

The compound's nomenclature, 5-bromo-3-methyl-2-(1H-pyrazol-1-yl)pyridine hydrochloride, follows IUPAC conventions, with systematic naming facilitating precise identification in chemical databases. Alternative names and registry numbers may appear in literature, but CAS No. 1909318-97-3 remains the definitive identifier for procurement and regulatory purposes.

In summary, 5-bromo-3-methyl-2-(1H-pyrazol-1-yl)pyridine hydrochloride represents a versatile chemical entity with broad applicability across multiple scientific domains. Its structural features and synthetic utility position it as a valuable asset in contemporary research and industrial chemistry. As scientific inquiry progresses, this compound is poised to play an increasingly prominent role in addressing challenges in healthcare, agriculture, and advanced materials.